Cas no 1707378-47-9 (4-Bromo-1-pentyl-1H-pyrazole-3-carbaldehyde)

• Product Name: 4-Bromo-1-pentyl-1H-pyrazole-3-carbaldehyde
• CAS No: 1707378-47-9
• MF: C₉H₁₃BrN₂O
• MW: 245.116321325302
• CID: 5161807
• Update Time: 2025-07-25

4-Bromo-1-pentyl-1H-pyrazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1-pentyl-1H-pyrazole-3-carbaldehyde

• Inchi： 1S/C9H13BrN2O/c1-2-3-4-5-12-6-8(10)9(7-13)11-12/h6-7H,2-5H2,1H3
• InChI Key： JPQJNWKIFJFHNB-UHFFFAOYSA-N
• SMILES： N1(CCCCC)C=C(Br)C(C=O)=N1

Additional information on 4-Bromo-1-pentyl-1H-pyrazole-3-carbaldehyde

Recent Advances in the Study of 4-Bromo-1-pentyl-1H-pyrazole-3-carbaldehyde (CAS: 1707378-47-9) and Its Applications in Chemical Biology and Medicine

The compound 4-Bromo-1-pentyl-1H-pyrazole-3-carbaldehyde (CAS: 1707378-47-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The information presented here is based on recent peer-reviewed publications and industry reports, ensuring the accuracy and relevance of the data.

Recent studies have highlighted the importance of 4-Bromo-1-pentyl-1H-pyrazole-3-carbaldehyde as a key intermediate in the synthesis of novel heterocyclic compounds. Its unique structural features, including the bromo-substituted pyrazole ring and the aldehyde functional group, make it a valuable building block for the development of pharmacologically active molecules. Researchers have successfully utilized this compound in the synthesis of potential anticancer, anti-inflammatory, and antimicrobial agents, demonstrating its broad utility in medicinal chemistry.

One of the most notable applications of 4-Bromo-1-pentyl-1H-pyrazole-3-carbaldehyde is its role in the development of kinase inhibitors. Kinases are critical targets in cancer therapy, and the pyrazole scaffold has been widely explored for its ability to modulate kinase activity. Recent studies have shown that derivatives of this compound exhibit promising inhibitory effects against specific kinases involved in tumor growth and metastasis. These findings underscore the potential of 4-Bromo-1-pentyl-1H-pyrazole-3-carbaldehyde as a starting point for the design of new anticancer drugs.

In addition to its applications in oncology, 4-Bromo-1-pentyl-1H-pyrazole-3-carbaldehyde has also been investigated for its anti-inflammatory properties. Researchers have synthesized a series of derivatives and evaluated their ability to inhibit pro-inflammatory cytokines and enzymes. Preliminary results indicate that certain derivatives exhibit potent anti-inflammatory activity, suggesting their potential use in the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthetic routes for 4-Bromo-1-pentyl-1H-pyrazole-3-carbaldehyde have been optimized in recent studies to improve yield and purity. Advances in catalytic methods and green chemistry approaches have enabled more efficient and environmentally friendly production of this compound. These improvements are critical for scaling up production and ensuring the availability of high-quality material for further research and development.

Despite the promising findings, challenges remain in the development of 4-Bromo-1-pentyl-1H-pyrazole-3-carbaldehyde-based therapeutics. Issues such as pharmacokinetic properties, toxicity, and selectivity need to be addressed in future studies. However, the ongoing research efforts and the compound's demonstrated versatility provide a strong foundation for continued exploration and innovation in this area.

In conclusion, 4-Bromo-1-pentyl-1H-pyrazole-3-carbaldehyde (CAS: 1707378-47-9) represents a valuable tool in chemical biology and medicinal chemistry. Its applications in drug discovery, particularly in the fields of oncology and inflammation, highlight its potential to contribute to the development of novel therapeutics. Continued research and optimization of this compound and its derivatives are expected to yield significant advancements in the coming years.